Cas no 74571-56-5 (1-methyl-4-[2-(5-nitro-1H-imidazol-1-yl)ethyl]piperazine)

• Product Name: 1-methyl-4-[2-(5-nitro-1H-imidazol-1-yl)ethyl]piperazine
• CAS No: 74571-56-5
• MF: C₁₀H₁₇N₅O₂
• MW: 239.274281263351
• CID: 1768254
• PubChem ID: 94677
• Update Time: 2025-04-21

1-methyl-4-[2-(5-nitro-1H-imidazol-1-yl)ethyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[2-(5-nitro-1H-imidazol-1-yl)ethyl]piperazine
• Piperazine, 1-methyl-4-(2-(5-nitro-1H-imidazol-1-yl)ethyl)-
• 1-methyl-4-[2-(5-nitroimidazol-1-yl)ethyl]piperazine
• 74571-56-5
• DTXSID80225557

• Inchi： 1S/C10H17N5O2/c1-12-2-4-13(5-3-12)6-7-14-9-11-8-10(14)15(16)17/h8-9H,2-7H2,1H3
• InChI Key： CGQVBJOXPFPXIU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=CN1CCN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 239.13841
• Monoisotopic Mass: 239.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 440.2°C at 760 mmHg
• Flash Point: 220°C
• Refractive Index: 1.636
• PSA: 67.44